Cas no 1094322-85-6 (3-(3-aminophenoxy)propanamide)

• Product Name: 3-(3-aminophenoxy)propanamide
• CAS No: 1094322-85-6
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 4571214
• Update Time: 2025-06-07

3-(3-aminophenoxy)propanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide, 3-(3-aminophenoxy)-
• 3-(3-Aminophenoxy)propanamide
• 3-(3-aminophenoxy)propanamide

• Inchi： 1S/C9H12N2O2/c10-7-2-1-3-8(6-7)13-5-4-9(11)12/h1-3,6H,4-5,10H2,(H2,11,12)
• InChI Key： LMXQTCUHWPVFSA-UHFFFAOYSA-N
• SMILES： C(N)(=O)CCOC1=CC=CC(N)=C1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 460.1±25.0 °C at 760 mmHg
• Flash Point: 281.0±19.5 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

3-(3-aminophenoxy)propanamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 3-(3-aminophenoxy)propanamide

Professional Introduction to Compound with CAS No. 1094322-85-6 and Product Name 3-(3-aminophenoxy)propanamide

The compound with the CAS number 1094322-85-6 and the product name 3-(3-aminophenoxy)propanamide represents a significant area of interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in drug development and therapeutic interventions. The molecular structure of 3-(3-aminophenoxy)propanamide incorporates a phenoxyl group linked to a propyl amide moiety, which contributes to its distinct chemical properties and reactivity. Such structural motifs are often explored in the design of novel bioactive molecules, owing to their ability to interact with biological targets in a highly specific manner.

In recent years, there has been a growing emphasis on the development of small-molecule inhibitors that can modulate the activity of key enzymes and receptors involved in various disease pathways. The 3-(3-aminophenoxy)propanamide scaffold has shown promise in this regard, particularly in the context of targeting enzymes that play crucial roles in metabolic disorders, inflammation, and cancer. For instance, studies have demonstrated that derivatives of this compound can exhibit inhibitory effects on enzymes such as kinases and phosphodiesterases, which are aberrantly activated in many pathological conditions. The presence of the amino group in the phenoxyl ring enhances the compound's ability to engage with hydrophobic pockets of target proteins, thereby improving binding affinity and efficacy.

One of the most compelling aspects of 3-(3-aminophenoxy)propanamide is its versatility in medicinal chemistry. Researchers have leveraged this scaffold to develop libraries of compounds for high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates. The structural flexibility of the molecule allows for modifications at multiple positions, enabling fine-tuning of pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. This adaptability has been instrumental in generating derivatives with improved pharmacological profiles, making 3-(3-aminophenoxy)propanamide a valuable starting point for further optimization.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 3-(3-aminophenoxy)propanamide. Molecular docking simulations and quantum mechanical calculations have been employed to predict binding interactions between this compound and its target proteins with high accuracy. These computational methods not only help in rationalizing experimental observations but also guide the design of next-generation analogs with enhanced binding affinity and selectivity. By integrating experimental data with computational insights, researchers can streamline the drug discovery pipeline, reducing the time and cost associated with developing new therapeutics.

The therapeutic potential of 3-(3-aminophenoxy)propanamide has been explored across multiple disease areas. In oncology, for example, studies have indicated that certain derivatives of this compound can inhibit the growth of cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. Preclinical trials have shown promising results in animal models, demonstrating that these derivatives can induce apoptosis in tumor cells while sparing healthy tissues. Similarly, in inflammatory diseases such as rheumatoid arthritis and Crohn's disease, 3-(3-aminophenoxy)propanamide-based compounds have exhibited anti-inflammatory effects by modulating cytokine production and immune cell function.

In addition to its applications in therapeutic development, 3-(3-aminophenoxy)propanamide has also found utility in research tools for studying enzyme mechanisms and protein interactions. Its well-defined structure makes it an ideal candidate for use as a substrate or inhibitor in biochemical assays, allowing researchers to elucidate the role of specific enzymes in cellular processes. Furthermore, its ability to cross biological membranes has made it useful for developing prodrugs designed to enhance bioavailability or targeted delivery to specific tissues.

The synthesis of 3-(3-aminophenoxy)propanamide presents an interesting challenge from a synthetic chemistry perspective. The construction of the phenoxyl-propanamide linkage requires careful consideration of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient routes to this compound, including transition-metal-catalyzed cross-coupling reactions and enzymatic transformations. These innovations not only improve scalability but also minimize waste generation, aligning with green chemistry principles.

Looking ahead, the future prospects for 3-(3-aminophenoxy)propanamide are bright, particularly as our understanding of disease mechanisms continues to evolve. Emerging technologies such as CRISPR gene editing and mRNA therapeutics are opening new avenues for drug development, where small molecules like 3-(3-aminophenoxy)propanamide can be repurposed or modified for novel applications. Collaborative efforts between academia and industry are essential to translate these discoveries into tangible benefits for patients worldwide.